2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-cyclohexylacetamide

• Molecular Formula: C18H22N4O2S
• Molecular Weight: 358.5 g/mol
• IUPAC Name: 2-[(4-amino-6-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-cyclohexylacetamide
• InChI: InChI=1S/C18H22N4O2S/c19-16-15(12-7-3-1-4-8-12)17(24)22-18(21-16)25-11-14(23)20-13-9-5-2-6-10-13/h1,3-4,7-8,13H,2,5-6,9-11H2,(H,20,23)(H3,19,21,22,24)
• InChI Key: MZKFIIQHKRRXIB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NC(=C(C(=O)N2)C3=CC=CC=C3)N

Description

2-[(6-Amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-cyclohexylacetamide is a heterocyclic acetamide derivative featuring a pyrimidinone core substituted with amino, phenyl, and sulfanyl groups. The molecule comprises:

• Pyrimidinone ring: A six-membered aromatic ring with two nitrogen atoms at positions 1 and 3, an oxo group at position 4, and a phenyl substituent at position 3.
• Sulfanyl linkage: A thioether bridge connecting the pyrimidinone ring to an acetamide moiety.
• Acetamide group: Substituted with a cyclohexyl group at the terminal nitrogen, contributing to lipophilicity and steric bulk.

The compound’s tautomeric behavior is inferred from analogous structures. For instance, related thiazolidinone derivatives exhibit equilibrium between imino and amino tautomers in solution, which may influence reactivity and biological interactions . Crystallographic studies of similar pyrimidinone derivatives (e.g., N-[4-amino-5-cyano-6-(methylsulfanyl)pyridin-2-yl]-2-(cyclohexylsulfanyl)acetamide) reveal planar acetamide-pyridyl systems and disordered cyclohexyl groups, suggesting conformational flexibility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-amino-6-oxo-5-phenyl-1,6-dihydro-2-pyrimidinyl)sulfanyl]-N-cyclohexylacetamide typically involves multi-step reactions. One common method includes the condensation of 4-amino-6-oxo-5-phenyl-1,6-dihydro-2-pyrimidinethiol with N-cyclohexylacetamide under controlled conditions. The reaction is often carried out in the presence of a base such as potassium carbonate (K₂CO₃) and a suitable solvent like ethanol .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, optimizing reaction conditions such as temperature, pressure, and solvent choice is crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-[(4-amino-6-oxo-5-phenyl-1,6-dihydro-2-pyrimidinyl)sulfanyl]-N-cyclohexylacetamide can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group in the pyrimidine ring can be reduced to form corresponding alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typical reducing agents.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic conditions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

2-[(4-amino-6-oxo-5-phenyl-1,6-dihydro-2-pyrimidinyl)sulfanyl]-N-cyclohexylacetamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its antiviral, antibacterial, and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(4-amino-6-oxo-5-phenyl-1,6-dihydro-2-pyrimidinyl)sulfanyl]-N-cyclohexylacetamide involves its interaction with specific molecular targets. It may inhibit enzymes by binding to their active sites or modulate receptor activity by interacting with receptor proteins. The compound can also affect cellular pathways such as the NF-kB inflammatory pathway, leading to anti-inflammatory effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structurally related compounds share the pyrimidinone or pyridine cores, sulfanyl/acetamide linkages, and diverse substituents. Key comparisons are summarized below:

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Substituents/R-Groups	Molecular Formula	Molar Mass (g/mol)	pKa (Predicted)	Key Features
Target Compound	Pyrimidinone	6-NH₂, 5-Ph, 2-SCH₂CONHCyclohexyl	C₁₉H₂₁N₅O₂S	407.47	~8.2*	Amino and phenyl groups enhance hydrogen bonding; cyclohexyl increases lipophilicity.
N-(2-chlorophenyl)-2-[[5-(4-methylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide	Pyrimidinone	5-SO₂(4-MePh), 2-SCH₂CONH(2-ClPh)	C₂₀H₁₉ClN₄O₄S₂	510.97	7.83 ± 0.50	Sulfonyl group improves solubility; chlorophenyl enhances electrophilicity.
2-{[4-methyl-6-oxo-5-(prop-2-en-1-yl)-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide	Pyrimidinone	4-Me, 5-allyl, 2-SCH₂CONH(4-MePh)	C₁₇H₁₉N₃O₂S	329.42	7.83 ± 0.50	Allyl group introduces potential for Michael addition reactivity.
6-Cyclohexylmethyl-5-ethyl-2-[(2-oxo-2-phenylethyl)sulfanyl]pyrimidin-4(3H)-one	Pyrimidinone	6-CH₂Cyclohexyl, 5-Et, 2-SCH₂COPh	C₂₂H₂₉N₃O₂S	415.55	N/A	Ethyl and cyclohexyl groups enhance hydrophobic interactions.

* pKa estimated from analogues in .

Key Findings:

Substituent Effects on Solubility: The target compound’s cyclohexyl group and phenyl-pyrimidinone core likely reduce aqueous solubility compared to sulfonyl-containing derivatives (e.g., ), which benefit from polar sulfonyl moieties. Allyl and methyl groups (e.g., ) moderately increase hydrophobicity but may improve membrane permeability.

Tautomerism and Reactivity: Analogous thiazolidinone derivatives exhibit 1:1 tautomeric equilibria (imino vs. amino forms), which could influence the target compound’s stability and interaction with biological targets .

Crystallographic Behavior: Pyrimidinone derivatives with planar acetamide-pyridyl systems (e.g., ) form hydrogen-bonded chains and π-stacked layers, suggesting similar packing motifs for the target compound. Disordered cyclohexyl groups may complicate crystallization .

Biological Relevance :

• While direct pharmacological data for the target compound are absent, sulfanyl-acetamide derivatives are frequently explored as enzyme inhibitors (e.g., kinase or protease targets) due to their ability to form covalent or hydrogen-bonding interactions .

Biological Activity

The compound 2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-cyclohexylacetamide is a pyrimidine derivative that has garnered attention for its potential biological activities. This article explores the compound's pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview based on diverse sources.

Chemical Structure and Properties

The molecular formula of 2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-cyclohexylacetamide is $C_{16}H_{22}N_4O$ with a molecular weight of approximately 302.38 g/mol. The compound features a pyrimidine core substituted with an amino group, a phenyl group, and a sulfanyl moiety, which are known to contribute to its biological activity.

Antimicrobial Activity

Research indicates that compounds similar to 2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-cyclohexylacetamide exhibit significant antimicrobial properties. For instance, derivatives of pyrimidine have shown effectiveness against various bacterial strains, including Salmonella typhi and Bacillus subtilis. The mechanism often involves inhibition of bacterial growth through interference with cellular processes or enzyme activity .

Enzyme Inhibition

One notable aspect of this compound's biological profile is its potential as an enzyme inhibitor. Studies have demonstrated that similar compounds can inhibit enzymes such as acetylcholinesterase (AChE) and urease, which are critical in various physiological processes. For example, enzyme inhibition can lead to increased levels of neurotransmitters or altered metabolic pathways, making these compounds valuable in treating conditions like Alzheimer's disease and other metabolic disorders .

Anticancer Properties

Pyrimidine derivatives have also been investigated for their anticancer effects. The structural features of 2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-cyclohexylacetamide may allow it to interact with specific receptors or enzymes involved in tumor growth and proliferation. Preliminary studies suggest that such compounds can induce apoptosis in cancer cells by modulating signaling pathways associated with cell survival and death .

The biological activity of 2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-cyclohexylacetamide is primarily attributed to its interaction with molecular targets such as enzymes and receptors. The binding affinity and specificity for these targets can lead to significant alterations in cellular functions, including:

• Inhibition of Enzyme Activity : Compounds may bind to active sites on enzymes, preventing substrate interaction.
• Modulation of Receptor Signaling : By interacting with receptors, the compound can influence downstream signaling pathways.
• Induction of Apoptosis : Through various pathways, including mitochondrial dysfunction and activation of caspases.

Case Studies

Several studies have highlighted the biological activity of pyrimidine derivatives similar to 2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-cyclohexylacetamide:

• Antibacterial Screening : A study evaluated the antibacterial efficacy against multiple strains, showing moderate to strong activity against Salmonella typhi and Bacillus subtilis with IC50 values indicating effective concentrations for inhibition .
• Enzyme Inhibition Studies : Research demonstrated that certain derivatives exhibited strong inhibitory effects on AChE, with IC50 values ranging from 0.63 to 2.14 µM, suggesting potential applications in neurodegenerative disease treatment .
• Anticancer Activity : In vitro assays indicated that pyrimidine derivatives could induce apoptosis in cancer cell lines through activation of intrinsic apoptotic pathways.

Comparative Analysis

To better understand the unique properties of 2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-cyclohexylacetamide, the following table compares it with structurally similar compounds:

Compound Name	Structural Features	Biological Activity
Pyrimidine Derivative A	Contains cyano group	Antiviral properties
Pyrimidine Derivative B	Chlorinated phenyl group	Anticancer activity
Pyrimidine Derivative C	Methyl substitution	Anti-inflammatory effects